Cas no 773868-86-3 (4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one)

• Product Name: 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one
• CAS No: 773868-86-3
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 5726620
• Update Time: 2025-05-19

4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one
• 2H-1-Benzopyran-2-one, 4-chloro-3-(hydroxymethyl)-

• Inchi： 1S/C10H7ClO3/c11-9-6-3-1-2-4-8(6)14-10(13)7(9)5-12/h1-4,12H,5H2
• InChI Key： JXDXMSOMNYSDMM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C(Cl)=C1CO

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 404.4±40.0 °C(Predicted)
• pka: 13.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one

Introduction to 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one (CAS No. 773868-86-3)

4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 773868-86-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and hydroxymethyl substituents on the benzopyranone core imparts distinct reactivity, making it a valuable scaffold for synthesizing bioactive molecules.

The molecular structure of 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one consists of a fused benzene and pyranone ring system, with the chloro group at the 4-position and a hydroxymethyl group at the 3-position. This arrangement facilitates various chemical transformations, enabling its use as an intermediate in the synthesis of more complex pharmacophores. The compound's ability to undergo nucleophilic substitution reactions at the chloro substituent makes it particularly useful in constructing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of benzopyranone derivatives. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The hydroxymethyl group in 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic targets.

One of the most compelling aspects of this compound is its potential in oncology research. Recent studies have highlighted the role of benzopyranone derivatives in inhibiting key enzymes involved in cancer cell proliferation. For instance, modifications of the core structure have led to the discovery of compounds that selectively target tyrosine kinases, which are crucial for tumor growth and survival. The chloro substituent in 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one enhances its binding affinity to these enzymes, making it a promising candidate for further development.

The compound's utility extends beyond oncology; it has also shown promise in treating inflammatory diseases. Researchers have observed that certain benzopyranone derivatives can modulate inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes and other pro-inflammatory mediators. The hydroxymethyl group plays a critical role in this context, as it can engage in hydrogen bonding interactions with biological targets, thereby enhancing the compound's efficacy.

Another area where 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one has shown significant potential is antimicrobial therapy. Emerging evidence suggests that benzopyranone derivatives can disrupt bacterial cell membranes and inhibit essential metabolic pathways. The chloro group contributes to this activity by facilitating interactions with bacterial enzymes, while the hydroxymethyl group aids in membrane disruption through its polar nature. These properties make the compound a valuable asset in developing novel antibiotics to combat resistant bacterial strains.

The synthesis of 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one involves multi-step organic reactions, typically starting from readily available precursors such as resorcinol and chloromalonaldehyde. The process often includes cyclization steps to form the benzopyranone core, followed by functional group transformations to introduce the chloro and hydroxymethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In conclusion, 4-Chloro-3-(hydroxymethyl)-2H-1-benzopyran-2-one (CAS No. 773868-86-3) is a versatile and highly promising compound in pharmaceutical chemistry. Its unique structural features and reactivity make it an excellent scaffold for developing novel therapeutic agents with applications ranging from oncology to antimicrobial therapy. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a significant role in future drug development efforts.